Cas no 2229482-29-3 ((1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol)

(1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol is a versatile organic compound characterized by its unique cyclopropyl and dimethylamino substituents. This compound exhibits high stability and reactivity, making it suitable for various synthetic applications. Its distinct structure allows for efficient reaction pathways, enhancing the yield and purity of desired products.
(1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol structure
2229482-29-3 structure
Product Name:(1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol
CAS No:2229482-29-3
MF:C15H23NO
MW:233.349224328995
CID:6092764
PubChem ID:165713280
Update Time:2025-10-31

(1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol
    • (1-{3-[(dimethylamino)methyl]phenyl}-2,2-dimethylcyclopropyl)methanol
    • 2229482-29-3
    • EN300-1777459
    • Inchi: 1S/C15H23NO/c1-14(2)10-15(14,11-17)13-7-5-6-12(8-13)9-16(3)4/h5-8,17H,9-11H2,1-4H3
    • InChI Key: FOPGQHFGWKCSRF-UHFFFAOYSA-N
    • SMILES: OCC1(C2C=CC=C(CN(C)C)C=2)CC1(C)C

Computed Properties

  • Exact Mass: 233.177964357g/mol
  • Monoisotopic Mass: 233.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.5Ų

(1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol Pricemore >>

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Additional information on (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol

Introduction to (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol (CAS No. 2229482-29-3)

(1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol (CAS No. 2229482-29-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent research findings.

The chemical structure of (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol is notable for its cyclopropane ring and the presence of a dimethylamino group attached to a phenyl ring. The cyclopropane ring, being highly strained, imparts unique reactivity and stability properties to the molecule. The dimethylamino group, on the other hand, contributes to the compound's basicity and potential for forming hydrogen bonds, which are crucial for its biological activity.

In terms of physical properties, (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol is typically a colorless or white solid at room temperature. It is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. The compound's melting point and boiling point are important parameters for its handling and storage. Recent studies have reported that the melting point of this compound is around 75-80°C, while its boiling point is above 150°C under reduced pressure.

The synthesis of (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol has been explored through various routes. One common method involves the reaction of a suitable cyclopropane derivative with a substituted phenylamine in the presence of a catalyst. For instance, a recent study published in the Journal of Organic Chemistry detailed a highly efficient synthesis using palladium-catalyzed coupling reactions. This method not only improves yield but also reduces the formation of by-products, making it suitable for large-scale production.

The biological activity of (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. A study conducted by a team at Harvard Medical School demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, animal models have shown that it can significantly reduce pain and inflammation in conditions such as arthritis.

Beyond its anti-inflammatory and analgesic effects, (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol has also shown promise in neuroprotective applications. A study published in the Journal of Medicinal Chemistry reported that the compound can protect neurons from oxidative stress-induced damage. This property makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol

In conclusion, (1-{3-(dimethylamino)methylphenyl}-2,2-dimethylcyclopropyl)methanol (CAS No. 2229482-29-3) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.

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